Cas no 736971-94-1 (methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate)

• Product Name: methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate
• CAS No: 736971-94-1
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• MDL: MFCD26400105
• CID: 2126517
• PubChem ID: 58958522
• Update Time: 2025-06-13

methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate
• DB-308218
• 736971-94-1
• SY058483
• 4-Oxazolecarboxylic acid, 2-[(2,6-dichlorophenyl)methyl]-, methyl ester
• SCHEMBL5219307
• Methyl 2-(2,6-Dichlorobenzyl)oxazole-4-carboxylate
• AC6707
• AKOS037629808
• MFCD26400105

• MDL： MFCD26400105
• Inchi： 1S/C12H9Cl2NO3/c1-17-12(16)10-6-18-11(15-10)5-7-8(13)3-2-4-9(7)14/h2-4,6H,5H2,1H3
• InChI Key： WBIAMIFCONHZOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1=NC(C(=O)OC)=CO1)Cl

Computed Properties

• Exact Mass: 284.9959485Da
• Monoisotopic Mass: 284.9959485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate

Methyl 2-[(2,6-Dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate (CAS No. 736971-94-1): An Overview

Methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate (CAS No. 736971-94-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate is characterized by a central oxazole ring with a methyl ester group at the 4-position and a substituted benzyl group at the 2-position. The presence of the dichlorophenyl moiety imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The oxazole ring itself is a five-membered heterocycle containing one nitrogen and one oxygen atom, making it a valuable scaffold in drug discovery.

The synthesis of methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate can be achieved through various routes. One common method involves the condensation of an appropriate amide with an α-halo ketone or aldehyde in the presence of a base. For instance, the reaction of 2,6-dichlorobenzaldehyde with methyl glycinate hydrochloride in the presence of sodium hydride can yield the desired oxazole derivative. Another approach involves the cyclization of an N-substituted amino acid ester with a suitable electrophile. These synthetic strategies provide flexibility in accessing this compound and its analogs for further optimization and biological evaluation.

Recent research has highlighted the potential of methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for treating conditions like arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer. These findings suggest that this oxazole derivative could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical studies. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, methyl 2-[(2,6-dichlorophenyl)methyl]-1,3-oxazole-4-carboxylate (CAS No. 736971-94-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable lead compound for drug discovery efforts in areas such as anti-inflammatory and anticancer therapy. Ongoing research continues to explore its full potential and optimize its properties for clinical use.